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Spectral Data for 2-Methyl-1-undecanol

The table below summarizes the available experimental data for 2-methyl-1-undecanol (CAS 10522-26-6).

Spectrum Type Status Key Details & Access Experimental Methodology

| IR Spectrum | Available [1] | State: Gas phase Instrument: HP-GC/MS/IRD (Hyphenated Gas
Chromatography-Mass Spectrometry with Infrared Detection) Access: Spectrum is viewable via the NIST
Chemistry WebBook [1] | The sample was likely vaporized and introduced into a gas chromatograph, which
separated the compound. The effluent from the GC was then directed to an infrared detector for analysis,
providing the gas-phase IR spectrum. | | tH NMR Spectrum | Not Found | A published 'H NMR spectrum
for 2-methyl-1-undecanol was not located. The available NMR data is for a different compound, 2-

undecanol [2]. | Not applicable, as the spectrum was not found. |

Understanding NMR Spectroscopy

For your guides, it's helpful to include the basic principles of the techniques. The following diagram outlines

the general workflow of an NMR experiment.
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This diagram summarizes the key steps in a simple NMR experiment [3].

Key information obtained from a 'H NMR spectrum includes:

e Chemical Shift (8, ppm): Indicates the electronic environment of the proton. Protons near
electronegative atoms (like oxygen in alcohols) are "deshielded” and appear at higher ppm values
(typically 1-6 ppm for O-H and C-H adjacent to O) [4].
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¢ Integration: The area under a signal reveals the number of protons contributing to that signal [3].
e Multiplicity/Splitting: Follows the n+1 rule, where n is the number of equivalent protons on adjacent
carbons. This pattern provides information about the proton's neighboring groups [3].

How to Proceed Without the NMR Spectrum

Since a published spectrum for 2-methyl-1-undecanol is unavailable, you have a few options:

¢ Predict the Spectrum: Use the known structure and chemical shift principles to predict the
approximate chemical shifts and splitting patterns for the protons. For example, the -CH20H protons
would be expected in the 3.3-4.0 ppm range, and the -CHs protons would be between 0.7-1.0 ppm

[4].
e Obtain and Measure: If feasible and necessary for your guide's level of rigor, the most accurate
approach would be to obtain a pure sample of 2-methyl-1-undecanol and acquire its NMR spectrum

experimentally.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Your Ultimate Destination for Small-Molecule (aka. pddress: gtl’;taer;o, CA 91761, United
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 4/ 4 Tech Support


https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s573240?utm_src=pdf-bulk
https://www.smolecule.com/products/s573240?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

